Cas no 1339759-76-0 (methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate
• CAS No: 1339759-76-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6124639
• PubChem ID: 63919302
• Update Time: 2025-05-20

methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate
• AKOS013234146
• 1339759-76-0
• EN300-1123771

• Inchi： 1S/C10H15N3O2/c1-15-9(14)10(11,8-3-4-8)7-13-6-2-5-12-13/h2,5-6,8H,3-4,7,11H2,1H3
• InChI Key： GKYIDEOTNYPEHY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=CC=N1)(C1CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate

Research Briefing on Methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate (CAS: 1339759-76-0)

The compound methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate (CAS: 1339759-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of interest is the role of this compound as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the construction of peptidomimetics and heterocyclic scaffolds, which are critical in drug discovery. The presence of both amino and ester functional groups in the molecule allows for versatile chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Recent synthetic methodologies have emphasized green chemistry approaches, aiming to improve yield and reduce environmental impact.

In terms of biological activity, methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate has been investigated for its potential as an inhibitor of specific enzymatic targets. Preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer. For instance, its interaction with kinases and proteases has been a focal point, with some derivatives showing selective inhibition profiles. These findings suggest its applicability in designing targeted therapies for diseases with high unmet medical needs.

Further pharmacological evaluations have highlighted the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. While the molecule exhibits favorable solubility and stability under physiological conditions, ongoing research aims to address challenges related to bioavailability and tissue penetration. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance its therapeutic index.

In conclusion, methyl 2-amino-2-cyclopropyl-3-(1H-pyrazol-1-yl)propanoate (CAS: 1339759-76-0) represents a promising candidate for further development in the pharmaceutical industry. Its versatile chemical structure and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research directions may include large-scale synthesis optimization, in vivo efficacy studies, and the exploration of its potential in combination therapies. As the field progresses, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.